Cas no 1804687-97-5 (2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine)

2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine is a versatile pyridine derivative featuring a reactive aminomethyl group, a difluoromethyl substituent, and an iodine atom at the 5-position. The presence of these functional groups enhances its utility as a key intermediate in pharmaceutical and agrochemical synthesis. The difluoromethyl moiety contributes to metabolic stability and bioavailability, while the iodine atom allows for further functionalization via cross-coupling reactions. The aminomethyl group provides a handle for derivatization, enabling the introduction of diverse pharmacophores. This compound is particularly valuable in medicinal chemistry for the development of fluorinated bioactive molecules, where its structural features facilitate targeted modifications and optimization of drug candidates.

2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine structure

1804687-97-5 structure

Product Name:2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine

CAS No:1804687-97-5

MF:C₇H₇F₂IN₂

MW:284.045160531998

CID:4848002

Update Time:2025-06-14

2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine
- Inchi： 1S/C7H7F2IN2/c8-7(9)5-1-4(2-11)12-3-6(5)10/h1,3,7H,2,11H2
- InChI Key： MFXJZIMRZSPPHC-UHFFFAOYSA-N
- SMILES： IC1=CN=C(CN)C=C1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 145
XLogP3: 1
Topological Polar Surface Area: 38.9

2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029076195-250mg	2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine	1804687-97-5	97%	250mg	$494.40	2022-04-01
Alichem	A029076195-500mg	2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine	1804687-97-5	97%	500mg	$855.75	2022-04-01
Alichem	A029076195-1g	2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine	1804687-97-5	97%	1g	$1,445.30	2022-04-01

2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine Related Literature

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Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine

Comprehensive Overview of 2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine (CAS No. 1804687-97-5)

2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine (CAS No. 1804687-97-5) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a pyridine core substituted with aminomethyl, difluoromethyl, and iodo functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure combines reactivity and stability, enabling applications in drug discovery and material science.

The growing interest in fluorinated compounds and iodinated pyridines has positioned 2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine as a key player in modern synthetic chemistry. Researchers are particularly drawn to its potential in developing targeted therapies and precision agriculture solutions. The compound's difluoromethyl group enhances metabolic stability, while the iodo substituent offers versatility in cross-coupling reactions, aligning with trends in green chemistry and sustainable synthesis.

In the context of drug development, 2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine serves as a building block for small-molecule inhibitors and bioconjugates. Its ability to modulate electronic and steric properties makes it ideal for designing kinase inhibitors and enzyme modulators. Recent studies highlight its role in cancer research, where fluorinated pyridines are explored for their enhanced bioavailability and selective binding to biological targets.

The agrochemical industry also benefits from this compound's unique attributes. Its iodopyridine scaffold is instrumental in developing next-generation pesticides with improved efficacy and environmental safety. As regulatory pressures drive demand for low-residue crop protection agents, 2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine offers a pathway to innovate sustainable formulations.

From a synthetic perspective, the compound's multifunctional reactivity enables diverse transformations, including palladium-catalyzed couplings and nucleophilic substitutions. These features align with the pharmaceutical industry's shift toward modular synthesis and high-throughput screening. Analytical techniques such as NMR spectroscopy and mass spectrometry confirm its structural integrity, ensuring reproducibility in research applications.

Emerging trends in AI-driven drug discovery further amplify the relevance of 2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine. Computational models leverage its structural descriptors to predict bioactivity, accelerating the identification of lead compounds. This synergy between experimental and in silico methods underscores the compound's role in cutting-edge research.

In summary, 2-(Aminomethyl)-4-(difluoromethyl)-5-iodopyridine (CAS No. 1804687-97-5) represents a convergence of innovation and utility across multiple scientific domains. Its applications in pharmaceuticals, agrochemicals, and materials science reflect broader industry priorities, including sustainability, efficiency, and precision. As research advances, this compound is poised to remain a cornerstone of molecular design and functional materials.